Cas no 68027-14-5 (Hederacolchiside F)

• Product Name: Hederacolchiside F
• CAS No: 68027-14-5
• MF: C₆₅H₁₀₆O₃₁
• MW: 1383.51856470108
• CID: 836165
• Update Time: 2024-03-05

Hederacolchiside F Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-hydroxy-, O-6-deoxy-a-L-mannopyranosyl-(1?4)-O-b-D-glucopyranosyl-(1?6)-b- D-glucopyranosyl ester, (3b,4a)-
• Pulsatillasaponin H
• 3-O-D-glucopyranosyl( 1→4)- [ L-rhamnopyranosyl(1→2)]-L-arabinopyranosyl 23-hydroxyl lup-20(29)-en-28-oic acid – 28-O-rhamnopyranosyl(1→4)glucopyranosyl(1→6)glucopyranoside
• Olean-12-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-hy
• Olean-12-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-a-...
• Olean-12-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1?4)-O-b-D-glucopyranosyl-(1?6)-b-D-gluc
• Hederacolchiside F
• Pulsatillasaponin III
• 3-O--D-glucopyranosyl(1→4)-[-L-rhaMnopyranosyl(1→2)]--L-arabinopyranosyl23-hydroxyllup-20(29)-en-28-oicacid–28-O-rhaMnopyranosyl(1→4)glucopyranosyl(1→6)glucopyranoside
• 3-O-D-glucopyranosyl( 1→4)- [ L-rhamnopyranosyl(1→2)]-L-arabinopyranosyl 23-hydroxyl lup-20(29)-en-28-oic acid – 2
• 2)]-L-arabinopyranosyl 23-hydroxyl lup-20(29)-en-28-oic acid
• 3-O-D-glucopyranosyl( 1→Hederacholichiside F
• Pulsatilla saponin H

• Inchi： 1S/C65H106O31/c1-25-36(69)41(74)46(79)54(87-25)94-51-30(21-67)90-53(50(83)45(51)78)85-22-31-39(72)44(77)49(82)57(91-31)96-59(84)65-17-15-60(3,4)19-28(65)27-9-10-34-61(5)13-12-35(62(6,24-68)33(61)11-14-64(34,8)63(27,7)16-18-65)93-58-52(95-55-47(80)42(75)37(70)26(2)88-55)40(73)32(23-86-58)92-56-48(81)43(76)38(71)29(20-66)89-56/h9,25-26,28-58,66-83H,10-24H2,1-8H3
• InChI Key： OTQUUEGQKWTQTA-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C(CO)OC(OCC3C(O)C(O)C(O)C(OC(C45CCC6(C(=CCC7C6(C)CCC6C7(CCC(C6(CO)C)OC6C(OC7C(O)C(O)C(O)C(C)O7)C(O)C(OC7C(O)C(O)C(O)C(CO)O7)CO6)C)C4CC(C)(C)CC5)C)=O)O3)C(O)C2O)O1

Computed Properties

• Exact Mass: 1382.67000
• Monoisotopic Mass: 1382.6718066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 96
• Rotatable Bond Count: 17
• Complexity: 2700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 38
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1383.5
• XLogP3: -3
• Topological Polar Surface Area: 492Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-208 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (6.6E-3 g/L) (25 ºC),
• PSA: 491.97000
• LogP: -4.72020
• Vapor Pressure: No data available
• pka: 12.50±0.70(Predicted)

Hederacolchiside F Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides